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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B123875

An In-depth Technical Guide to the Solubility and Stability of Cyclohexanone Oxime

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Cyclohexanone oxime (CAS No. 100-64-1) is a pivotal organic compound, primarily serving
as an intermediate in the industrial synthesis of e-caprolactam, the monomer for Nylon 6.[1][2]
[3] Its physical and chemical properties, particularly its solubility and stability, are of paramount
importance for process optimization, formulation development, safety, and analytical method
development. This technical guide provides a comprehensive overview of the solubility and
stability of cyclohexanone oxime in various solvents and conditions, complete with
experimental protocols and logical workflows.

Physicochemical Properties of Cyclohexanone
Oxime

A foundational understanding of the physicochemical properties of cyclohexanone oxime is
essential for interpreting its behavior in different solvent systems and under various
environmental stressors.
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Property Value Reference(s)

Chemical Formula CeH11NO [3]

Molar Mass 113.16 g/mol [1][3]

Appearance White crystall-ine solid, (41[5]
hexagonal prisms

Melting Point 8810 91 °C (190 to 196 °F) [3]

Boiling Point 204 to 210 °C (399 to 410 °F) [1][3]

Flash Point 90 - 110 °C (194 - 230 °F) [11[3]

pKa ~12.42 [2]

LogP (Octanol/Water) 1.265 [2]

Solubility Profile

The solubility of cyclohexanone oxime is dictated by its molecular structure, which features a

polar hydroxylamino group (-C=N-OH) and a nonpolar six-carbon aliphatic ring. This

amphiphilic nature allows for solubility in both polar and nonpolar solvents.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for

cyclohexanone oxime in various solvents.
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Solvent Solubility Value Temperature (°C) Reference(s)
Water 16 g/kg (~1.6 g/100g) 25 [31[6]
17.7 g/L Not Specified [2]
<0.1 g/100 mL 20 [2][71[8]
Ethanol Soluble Not Specified [L121[41511 7]
Methanol Soluble Not Specified [51[7]
Diethyl Ether Soluble Not Specified [51[7]
Used for N
Petroleum Ether o Not Specified [5]
recrystallization
Acetone Soluble Not Specified [4]
Sufficiently soluble for
Toluene ) ) ] 70-80 [9]
industrial extraction
Other Organic N
Soluble Not Specified [10]
Solvents

Note: The conflicting data for water solubility may be due to differences in experimental
methods or purity of the compound. It is recommended to determine solubility experimentally
for specific applications.

Stability Profile

Cyclohexanone oxime is generally stable under standard storage conditions but can degrade
under specific chemical and physical stresses. Understanding its stability is critical for ensuring
its quality and for safe handling, especially during manufacturing and storage.

Summary of Stability Conditions
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Condition

Observation

Reference(s)

Temperature

Stable when stored below
+30°C.

[1](2]

Decomposes when heated,
emitting toxic fumes of nitrogen

oxides.

[2]

Violent reaction with fuming
sulfuric acid at temperatures
>150°C (302°F).

(11518l

Light

Aqueous solutions are stable
for at least 5 days when

exposed to light.

[4]

Recommended to store
solutions protected from light
for long-term stability (up to 4

weeks at 5°C).

[4]

pH / Chemical

Hydrolyzes in the presence of
acid (e.qg., acetic acid) to revert

to cyclohexanone.

[3]

Undergoes acid-catalyzed
Beckmann rearrangement
(e.g., with sulfuric acid) to form

g-caprolactam.

[3]

Incompatible Materials

Strong Oxidizing Agents:

Incompatible.

[1]2]

Fuming Sulfuric Acid (Oleum):
Reacts violently at elevated

temperatures.

(11518l

Other Hazards

Explosions or violent
decompositions have occurred
during distillation of aldoximes,

potentially due to peroxide

[5]
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formation, especially in the

presence of acid.

Key Degradation and Reaction Pathways

The primary reactions involving cyclohexanone oxime are the acid-catalyzed Beckmann
rearrangement and hydrolysis.

————————————————————— Tt o S (ot g

Beckmann Rearrangement

Cyclohexanone Oxime
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Key reaction pathways for cyclohexanone oxime.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for assessing the solubility and
stability of cyclohexanone oxime in a research or quality control setting.
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Protocol 1: Solubility Determination (Shake-Flask
Method)

This protocol outlines a standard procedure for determining the solubility of cyclohexanone
oxime in a given solvent.

Workflow for solubility determination.

Methodology Details:

o Materials: Cyclohexanone oxime (=99% purity), selected solvent (analytical grade),
volumetric flasks, analytical balance, constant temperature shaker/bath, centrifuge, syringe
filters (e.g., 0.45 um PTFE for organic solvents), validated analytical instrument (GC or
HPLC).

e Procedure:

o Add an excess amount of solid cyclohexanone oxime to a flask containing a known
volume of the solvent. The excess should be sufficient to ensure undissolved solid
remains after equilibration.

o Seal the flask and place it in a temperature-controlled shaker or water bath. Agitate at a
constant speed for a period sufficient to reach equilibrium (typically 24 hours).

o After equilibration, stop agitation and allow the solid to settle. To ensure complete
separation of the solid from the liquid phase, the supernatant can be centrifuged or
filtered.

o Carefully extract a precise aliquot of the clear, saturated solution. Immediately dilute this
aliquot with a known mass or volume of an appropriate solvent to prevent precipitation.

o Quantify the concentration of cyclohexanone oxime in the diluted sample using a pre-
validated analytical method, such as Gas Chromatography (GC) or High-Performance
Liquid Chromatography (HPLC).[4][11][12]

o Calculate the solubility by back-calculating the concentration in the original undiluted
supernatant, expressing the result in units such as g/100 mL or mg/L.
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Protocol 2: Stability-Indicating Study

This protocol describes a forced degradation study to assess the stability of cyclohexanone
oxime and develop a stability-indicating analytical method.

Workflow for a stability-indicating study.

Methodology Details:

o Objective: To identify potential degradation products and establish an analytical method
capable of quantifying cyclohexanone oxime in the presence of these degradants.

o Materials: Cyclohexanone oxime, HPLC-grade solvents, hydrochloric acid, sodium
hydroxide, hydrogen peroxide, HPLC system with a photodiode array (PDA) detector.

e Procedure:

o Stress Conditions: Expose solutions of cyclohexanone oxime to a range of forced
degradation conditions as outlined in the workflow diagram (acidic, basic, oxidative,
thermal, and photolytic).[13][14] The conditions (temperature, time, reagent concentration)
should be adjusted to achieve partial degradation (e.g., 5-20% loss of the parent
compound).

o Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary,
and dilute to a suitable concentration. Analyze by a suitable HPLC method. An unstressed
sample should be analyzed concurrently as a control.

o Method Development: The HPLC method should be developed to achieve baseline
separation between the parent cyclohexanone oxime peak and all degradation product
peaks. A C18 column with a mobile phase of acetonitrile and water (with an acid modifier
like formic or phosphoric acid) is a common starting point.

o Specificity and Validation: The method's ability to specifically measure the analyte in the
presence of degradants is confirmed by assessing peak purity using a PDA detector. The
complete analytical method should then be validated according to ICH guidelines for
parameters such as accuracy, precision, linearity, and robustness.[15][16]
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Conclusion

This guide provides essential data and protocols regarding the solubility and stability of
cyclohexanone oxime. It is moderately soluble in water and highly soluble in common organic
solvents like ethanol and ether. The compound is stable under ambient storage conditions but
is susceptible to degradation via hydrolysis and the Beckmann rearrangement under acidic
conditions and at elevated temperatures. The provided experimental workflows serve as a
robust starting point for researchers and professionals in developing processes and analytical
methods for this industrially significant compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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